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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and

geological sources of the element bismuth. A silvery-white metal with a pinkish tint, bismuth is

increasingly recognized for its unique properties and applications, from pharmaceuticals to

lead-free solders. Understanding its natural distribution and the geological processes that

concentrate it is crucial for ensuring a stable supply chain and for discovering new potential

applications.

Natural Abundance of Bismuth
Bismuth is a relatively rare element, with its abundance in the Earth's crust being comparable

to that of silver.[1][2] Its concentration varies significantly depending on the geological

environment.

Abundance in the Earth's Crust
The reported abundance of bismuth in the Earth's crust ranges from 8 to 180 parts per billion

(ppb).[3] Another source estimates the average concentration in the Earth's crust to be around

0.2 parts per million (ppm).[4][5] The average abundance in the upper continental crust is

estimated to be about 0.23 milligrams per kilogram (mg/kg).[6] Shales and granites typically

have higher concentrations, averaging 0.20–0.25 mg/kg, while mafic rocks (0.01 mg/kg),

sandstone (0.05 mg/kg), and limestone (0.1 mg/kg) have lower concentrations.[6] Bismuth is

about twice as abundant as gold.[7][8]
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Environment Reported Abundance

Earth's Crust 8 - 180 ppb[3]

Earth's Crust (average) ~0.2 ppm[4][5]

Upper Continental Crust (average) ~0.23 mg/kg[6]

Shale and Granite ~0.20 - 0.25 mg/kg[6]

Mafic Rocks ~0.01 mg/kg[6]

Sandstone ~0.05 mg/kg[6]

Limestone ~0.1 mg/kg[6]

Abundance in Marine Environments
Bismuth is also present in seawater, albeit at extremely low concentrations. The concentration

of dissolved bismuth in the open ocean is reported to be in the range of <0.015 to 0.24

picomolar (pM), which is equivalent to approximately 50 picograms per liter (pg/L).[9] In the

Yellow Sea and East China Sea, the concentration of dissolved bismuth was found to be in the

range of 0-0.029 micrograms per liter (µg/L) at the surface and 0.001-0.189 µg/L at the bottom.

[10]

Marine Environment Bismuth Concentration

Open Ocean (dissolved) <0.015 - 0.24 pM (~50 pg/L)[9]

Yellow Sea & East China Sea (surface,

dissolved)
0 - 0.029 µg/L[10]

Yellow Sea & East China Sea (bottom,

dissolved)
0.001 - 0.189 µg/L[10]

Atmospheric Abundance
While bismuth can be transported through the atmosphere, specific quantitative data on its

ambient atmospheric concentration is not readily available in the reviewed literature.[11]
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Geological Sources and Major Minerals
Bismuth is primarily obtained as a by-product of the mining and refining of other metals,

particularly lead, copper, tin, tungsten, and gold.[12][13][14][15] It is rarely found in

concentrations high enough to be the primary product of a mine.[7][16] The Tasna mine in

Bolivia is a notable exception, being one of the few mines where bismuth is the primary

commodity.[7][17]

The most important mineral sources of bismuth are:

Bismuthinite (Bi₂S₃): A sulfide mineral that is a primary ore of bismuth.[7][12]

Bismite (Bi₂O₃): An oxide mineral, often formed from the alteration of bismuthinite.[7][12]

Native Bismuth: Bismuth can also be found in its elemental form in nature.[3]

Other bismuth-containing minerals include bismutite ((BiO)₂CO₃) and various sulfosalts.[7][18]

Global Production and Reserves
The world's bismuth resources are closely tied to the reserves of the metals with which it is

associated. China holds the largest reserves of bismuth, accounting for a significant portion of

the global total.[7] Other countries with notable bismuth resources include Bolivia and Mexico.

[7]

Global production of bismuth is dominated by a few key countries.

Country Production (Metric Tons) - 2023

China 14,000[19]

Laos 2,000[19]

Mexico 539 (2016 data)[19]

Note: Production data can fluctuate annually.

Co-occurrence with Other Metals
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Bismuth's geological behavior leads to its frequent association with a variety of other valuable

metals. This co-occurrence is a critical factor in its extraction and supply chain.

Lead (Pb): Bismuth is a common impurity in lead ores and is often recovered during the

lead refining process.[3][12]

Copper (Cu): Bismuth is also found in some copper deposits and is extracted as a by-

product of copper smelting.[14]

Tungsten (W): In China, a significant portion of bismuth production is a by-product of

tungsten mining.[17]

Tin (Sn): Bismuth is often associated with tin ores.[4][14]

Gold (Au): Bismuth can be found in association with gold deposits.[13]

Silver (Ag): There is often a positive correlation between silver and bismuth in ore deposits.

[20]

Logical Flow of Bismuth Sourcing
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Caption: Logical workflow of bismuth from geological sources to refined metal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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